Cas no 1336797-96-6 ((2S)-1-(4-bromo-2-methoxyphenyl)propan-2-amine)

• Product Name: (2S)-1-(4-bromo-2-methoxyphenyl)propan-2-amine
• CAS No: 1336797-96-6
• MF: C₁₀H₁₄BrNO
• MW: 244.128262042999
• CID: 6427443
• PubChem ID: 101617785
• Update Time: 2025-10-25

(2S)-1-(4-bromo-2-methoxyphenyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-1-(4-bromo-2-methoxyphenyl)propan-2-amine
• EN300-1912526
• 1336797-96-6

• Inchi： 1S/C10H14BrNO/c1-7(12)5-8-3-4-9(11)6-10(8)13-2/h3-4,6-7H,5,12H2,1-2H3/t7-/m0/s1
• InChI Key： YWONMRKCBJPFCM-ZETCQYMHSA-N
• SMILES： BrC1C=CC(=C(C=1)OC)C[C@H](C)N

Computed Properties

• Exact Mass: 243.02588g/mol
• Monoisotopic Mass: 243.02588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 35.2Ų

Additional information on (2S)-1-(4-bromo-2-methoxyphenyl)propan-2-amine

Professional Introduction to (2S)-1-(4-bromo-2-methoxyphenyl)propan-2-amine (CAS No. 1336797-96-6)

(2S)-1-(4-bromo-2-methoxyphenyl)propan-2-amine is a meticulously crafted organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential therapeutic applications. This compound, identified by the CAS number 1336797-96-6, represents a sophisticated blend of aromatic and aliphatic moieties, making it a subject of intense interest for researchers exploring novel molecular architectures.

The structural framework of (2S)-1-(4-bromo-2-methoxyphenyl)propan-2-amine consists of a phenyl ring substituted with both bromine and methoxy groups, which are strategically positioned to enhance its interaction with biological targets. The presence of these functional groups not only influences the compound's solubility and metabolic stability but also opens up diverse possibilities for its utility in drug design. Specifically, the bromine atom at the para position relative to the methoxy group introduces a region of high electrophilicity, which can be exploited in various chemical transformations.

In recent years, there has been a surge in research focusing on the development of chiral drugs, where the stereochemistry of a molecule plays a critical role in its efficacy and safety. The (S)-configuration at the proline-like center in (2S)-1-(4-bromo-2-methoxyphenyl)propan-2-amine is particularly noteworthy, as it aligns with the growing trend toward enantiopure pharmaceuticals. This stereochemical feature has been associated with improved pharmacokinetic profiles and reduced side effects, making such compounds highly desirable for clinical applications.

One of the most compelling aspects of (2S)-1-(4-bromo-2-methoxyphenyl)propan-2-amine is its potential as a building block for more complex drug molecules. The combination of the aromatic ring system and the propylamine side chain provides a versatile scaffold that can be modified through various synthetic pathways. For instance, nucleophilic aromatic substitution reactions can be employed to introduce additional functional groups, while reductive amination strategies can be used to form amide or imine linkages. These modifications have been explored in several high-profile drug discovery programs aimed at targeting neurological disorders, inflammatory conditions, and infectious diseases.

The pharmacological profile of (2S)-1-(4-bromo-2-methoxyphenyl)propan-2-amine has been the focus of numerous preclinical studies. Initial investigations have suggested that this compound exhibits promising interactions with certain enzymes and receptors, which are implicated in various disease pathways. For example, studies have indicated that it may inhibit the activity of monoamine oxidase (MAO), an enzyme involved in the metabolism of neurotransmitters like serotonin and dopamine. Such interactions could potentially lead to therapeutic benefits in conditions characterized by neurotransmitter imbalances.

Furthermore, the structural features of this compound have raised interest in its potential application as an intermediate in the synthesis of antiviral agents. The bromine substituent serves as an excellent handle for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely used in medicinal chemistry to construct complex molecular frameworks. These reactions allow for the introduction of aryl or heteroaryl groups into the molecule, expanding its pharmacological repertoire.

The synthesis of (2S)-1-(4-bromo-2-methoxyphenyl)propan-2-amine presents an interesting challenge due to its stereochemical complexity. Traditional synthetic routes often require careful control over reaction conditions to ensure high enantiomeric purity. However, recent advances in asymmetric catalysis have provided new tools for achieving this goal efficiently. For instance, chiral auxiliaries or catalysts can be employed to direct the formation of the (S)-configuration at the central stereocenter, thereby streamlining the synthetic process.

The compound's stability under various storage conditions is another critical factor that has been thoroughly evaluated by researchers. Studies have demonstrated that when stored under inert atmospheres at controlled temperatures, (2S)-1-(4-bromo-2-methoxyphenyl)propan-2-amine maintains its integrity over extended periods without significant degradation. This stability is crucial for both industrial-scale production and long-term storage requirements in pharmaceutical settings.

The growing body of research on (2S)-1-(4-bromo-2-methoxyphenyl)propan-2-amine underscores its significance as a versatile intermediate in drug discovery and development. As our understanding of molecular interactions continues to evolve, compounds like this one are poised to play pivotal roles in addressing unmet medical needs across multiple therapeutic areas. The integration of cutting-edge synthetic methodologies with sophisticated pharmacological evaluations ensures that such molecules remain at the forefront of innovation in pharmaceutical chemistry.